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Compound of Interest

Compound Name: Lanthanum nitrate

Cat. No.: B1212601

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of anhydrous lanthanum nitrate, La(NOs)s. The information is curated for
professionals in research and drug development, with a focus on quantitative data,
experimental protocols, and the compound's interaction with biological signaling pathways.

Physical Properties

Anhydrous lanthanum nitrate is a white, crystalline solid that is highly hygroscopic, readily
absorbing moisture from the air. Due to its hygroscopic nature, much of the readily available
data pertains to its hydrated form, lanthanum nitrate hexahydrate, La(NOs)s-6Hz0. It is crucial
to distinguish between the anhydrous and hydrated forms when considering physical
properties. The anhydrous form is soluble in water, ethanol, and acetone.[1]

Table 1: Quantitative Physical Properties of Lanthanum
Nitrate
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Property Anhydrous La(NOs)3 Hydrated La(NO3)3-6H20
Molecular Formula La(NOs)3[2] La(NOs3)3-6H20[3]
Molar Mass 324.92 g/mol [2] 433.01 g/mol [4]
Appearance White crystalline solid White crystalline solid[4]
Melting Point Decomposes (see below) 40°C or 65-68°C[1][3][4]
Boiling Point Decomposes 126°C (with decomposition)[3]
Decomposition Temp. Onset ~300-350°C; Final Begins after melting[6]
>600°C[5]
Water Solubility High 1580 g/L (25°C)[1]
Soluble in ethanol and Soluble in ethanol and

Other Solubilities
acetone[1] acetone[1]

Note: The melting and boiling points cited for the hydrated form often coincide with the onset of
dehydration and decomposition.

Crystal Structure

While detailed crystallographic data for anhydrous lanthanum nitrate is not readily available in
standard literature, studies on its coordination in solutions reveal significant insights. In
methanol, the La3* ion is coordinated by nitrate anions acting as monodentate ligands.[7] The
nitrate anions can act as both mono- and bidentate ligands when binding the metal ion, leading
to complex solvation structures.[7] The structure of the hydrated form, [La(NOs)3(H20)s]-H20,
has been well-characterized.[6]

Chemical Properties

Anhydrous lanthanum nitrate is a strong oxidizing agent and requires careful handling. Its
chemical behavior is dominated by its reactivity and thermal instability.

Reactivity and Stability

o Oxidizing Agent: As a nitrate salt, it is a strong oxidizer and may intensify fire or cause a fire
upon contact with combustible materials.
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o Hygroscopicity: It readily absorbs moisture from the atmosphere to form hydrates. This is a
critical consideration for storage and handling.

» Stability: The material is stable under normal, dry storage conditions.[6]

e Incompatibilities: It is incompatible with strong reducing agents, strong acids, and
combustible organic materials.

Table 2: Chemical Hazards and Reactivity of Lanthanum

Nitrate
Category Information
H272: May intensify fire; oxidizer. H318: Causes
GHS Hazard Statements serious eye damage. H410: Very toxic to aquatic

life with long lasting effects.

) . Combustible materials, reducing agents, strong
Primary Incompatibilities ) )
acids, organic substances.

Nitrogen oxides (NOx), Lanthanum oxides

Hazardous Decomp. Products
(La203).

Thermal Decomposition

The thermal decomposition of lanthanum nitrate is a multi-stage process. Studies using
thermogravimetric analysis (TGA) show that the anhydrous salt is stable up to around 300°C.
[5] The decomposition pathway involves the formation of intermediate oxynitrate species before
yielding the final product, lanthanum oxide (Laz0s3).[5][8]

The general decomposition pathway can be summarized as: La(NOs)s — LaONOs - Laz0s3

The process is complex and can be influenced by the atmosphere (air, nitrogen, or reducing).
[5] For instance, in a reducing atmosphere (Hz2/Ar), decomposition completes at a lower
temperature (~550°C) compared to in air or nitrogen (>600°C).[5]

Experimental Protocols
Synthesis of Anhydrous Lanthanum Nitrate
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A common laboratory method involves the reaction of lanthanum oxide with nitric acid, followed
by careful dehydration of the resulting hydrated salt.[9][10]

Protocol:

o Reaction: Slowly add a stoichiometric amount of concentrated nitric acid (HNO3) to a
suspension of lanthanum oxide (La203) in deionized water with stirring. The reaction is
exothermic and should be controlled.

o Laz0s3 + 6 HNOs - 2 La(NOs)s + 3 H20

» Dissolution: Gently heat the mixture until a clear solution of lanthanum nitrate is obtained.
[10]

o Crystallization: Evaporate the water to obtain crystals of lanthanum nitrate hexahydrate
(La(NOs)3-6H20).

« Dehydration: To obtain the anhydrous form, heat the hydrated salt under a flow of inert gas
(e.g., argon or nitrogen) at approximately 200°C for several hours until a constant weight is
achieved.[7]

Furnace (200°C)
(Inert Gas Flow) “—»[ Anhydrous La(NOs)s )

Lanthanum Oxide (Laz0s)
S— Gentle Evaporation/
Reaction Vessel Heating . Crystallization Hydrated La(NOs)s-:6H20
(Water, Stirring) Lef{Nexp Sellitem ( Crystals
Nitric Acid (HNOs)
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Workflow for the synthesis of anhydrous lanthanum nitrate.

Thermal Analysis (TGA)

Thermogravimetric Analysis (TGA) is essential for confirming the anhydrous nature and
studying the decomposition of lanthanum nitrate.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://prepchem.com/lanthanum-nitrate/
https://www.researchgate.net/post/How_to_prepare_lanthanum_nitrate_hexahydrate_from_lanthanum_oxalate
https://www.benchchem.com/product/b1212601?utm_src=pdf-body
https://www.researchgate.net/post/How_to_prepare_lanthanum_nitrate_hexahydrate_from_lanthanum_oxalate
https://www.benchchem.com/product/b1212601?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.inorgchem.1c01375
https://www.benchchem.com/product/b1212601?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212601?utm_src=pdf-body
https://www.benchchem.com/product/b1212601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

General Protocol:

Instrument Calibration: Calibrate the TGA instrument for temperature and mass according to
the manufacturer's specifications.

Sample Preparation: Place a small, accurately weighed sample (e.g., 5-15 mg) into a TGA
crucible (typically platinum or alumina).[6]

Experimental Conditions:

o Purge Gas: Use a dry, inert gas like nitrogen or argon at a constant flow rate (e.g., 25-60
mL/min) to prevent reactions with air and remove gaseous products.[5][6]

o Heating Program: Heat the sample from ambient temperature to approximately 800-900°C
at a linear heating rate (e.g., 10°C/min).[6][11]

Data Analysis: Record the mass loss as a function of temperature. Analyze the resulting TGA
curve to identify dehydration steps (if any) and decomposition stages, calculating the mass
loss at each step to correlate with theoretical values for intermediates and the final La20s
product.

Safe Handling and Storage

Handling: Use personal protective equipment (PPE), including safety goggles, gloves, and a
lab coat. Handle in a well-ventilated area or fume hood. Avoid creating dust. Keep away from
heat and combustible materials.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. The
storage area should be separate from incompatible substances like reducing agents and
organic materials.

Relevance in Biological Systems and Drug
Development

Lanthanum ions (La3*) are known to interact with biological systems, primarily due to their

chemical similarity to calcium ions (Ca2*). This interaction is the basis for many of its

applications and toxicological considerations in drug development.
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Lanthanum as a Calcium Antagonist

The ionic radius and charge of La3* allow it to act as a potent blocker of various Ca2* channels
and to compete with Ca2* for binding sites on proteins. This property is extensively used in
research to probe the role of calcium in cellular processes.

Impact on Cellular Signaling Pathways

Recent studies have elucidated the effects of lanthanum exposure on critical intracellular
signaling pathways, which is of high interest to drug development and toxicology professionals.

Glutamate-NO-cGMP Pathway

Lanthanum exposure has been shown to enhance the glutamate-nitric oxide-cyclic guanosine
monophosphate (glutamate-NO-cGMP) signaling pathway in hippocampal neurons.[12][13]
This can lead to excitotoxicity. The proposed mechanism involves La3* increasing glutamate
levels and overactivating NMDA receptors, leading to an influx of Ca2*, which triggers a
downstream cascade resulting in elevated cGMP levels.[12][13]
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Lanthanum-induced enhancement of the Glutamate-NO-cGMP pathway.
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ROS-Mediated Autophagy Pathways

Lanthanum can induce oxidative stress by increasing reactive oxygen species (ROS).[14][15]

This surge in ROS can, in turn, modulate autophagy through multiple pathways. It activates the
JNK signaling pathway and inhibits the pro-survival AKT/mTOR pathway, both of which lead to
an increase in autophagy.[14][15] While autophagy is a cellular survival mechanism, excessive

levels can lead to programmed cell death.[14]
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ROS-mediated signaling pathways for autophagy induced by lanthanum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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